2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
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Overview
Description
The compound is a complex organic molecule that contains a benzamide moiety, a thiophene ring, and a tetrahydroisoquinoline ring. These components are common in many pharmaceuticals and biologically active compounds .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through palladium-catalyzed coupling reactions like the Sonogashira coupling reaction .Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of its constituent rings and functional groups. Unfortunately, without specific information, it’s difficult to provide a detailed analysis .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo a variety of chemical reactions. For example, the carbonyl group in the benzamide moiety could undergo nucleophilic addition reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely depend on its specific molecular structure. Similar compounds often have properties like solubility in organic solvents, melting points, and specific rotations .Mechanism of Action
Target of Action
The compound contains amethylsulfanyl group , which is known to interact with various biological targets
Mode of Action
The compound contains athiophene-2-carbonyl moiety , which is known to participate in various chemical reactions. The methylsulfanyl group can also influence the compound’s reactivity . The compound likely interacts with its targets through these functional groups, leading to changes in the targets’ activity or function.
Biochemical Pathways
Compounds containingmethylsulfanyl and thiophene-2-carbonyl groups are known to participate in various biochemical reactions These reactions can affect multiple pathways and have downstream effects on cellular processes
Pharmacokinetics
The presence of themethylsulfanyl group can influence the compound’s hydrolysis , which may affect its absorption and metabolism. The compound’s distribution and excretion would also depend on its chemical structure and the body’s physiological conditions.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-methylsulfanyl-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2S2/c1-27-19-6-3-2-5-18(19)21(25)23-17-9-8-15-10-11-24(14-16(15)13-17)22(26)20-7-4-12-28-20/h2-9,12-13H,10-11,14H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEZSAKCZQQIRIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CS4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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